Cas no 1186-47-6 (methylglyoxal hydrate)

• Product Name: methylglyoxal hydrate
• CAS No: 1186-47-6
• MF: C₃H₆O₃
• MW: 90.0779414176941
• CID: 895473
• Update Time: 2026-04-29

methylglyoxal hydrate Chemical and Physical Properties

Names and Identifiers

• methylglyoxal hydrate
• 1,1-dihydroxypropan-2-one

Computed Properties

• Exact Mass: 90.03168
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 57.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: -1.3

Experimental Properties

• PSA: 65.64